5-cyclopropyl-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)isoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a cyclopropyl group, an isoxazole ring, and a pyrido[1,2-e][1,5]oxazocin ring. The presence of these groups suggests that this compound might have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular formula of this compound is C21H23N3O4, and its molecular weight is 381.432. It contains a cyclopropyl group, which is a three-membered carbon ring, and an isoxazole ring, which is a five-membered ring with one oxygen atom and one nitrogen atom .Chemical Reactions Analysis
The chemical reactions that this compound can undergo would depend on its functional groups. For example, the isoxazole ring might undergo reactions such as nucleophilic substitution or ring-opening reactions .Scientific Research Applications
Drug Discovery and Medicinal Chemistry
The isoxazole moiety is commonly found in many commercially available drugs due to its significant biological relevance. Researchers have been keen on developing eco-friendly synthetic strategies for isoxazole synthesis. Metal-catalyzed reactions, such as Cu(I) or Ru(II)-mediated (3 + 2) cycloaddition reactions, have been widely used. However, these methods suffer from drawbacks like high costs, toxicity, and waste generation. Metal-free synthetic routes offer an attractive alternative. By exploring novel metal-free strategies, scientists can efficiently access diverse isoxazole derivatives with potential therapeutic applications .
Other Miscellaneous Applications
Beyond the mentioned fields, researchers might explore additional applications. These could include antioxidant effects, enzyme inhibition, or even applications in materials science (e.g., as building blocks for functional materials).
properties
IUPAC Name |
5-cyclopropyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O4/c25-20(17-12-19(28-23-17)13-4-5-13)22-14-6-7-18-16(11-14)21(26)24-9-2-1-3-15(24)8-10-27-18/h6-7,11-13,15H,1-5,8-10H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIOQCPNTXTVQEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN2C(C1)CCOC3=C(C2=O)C=C(C=C3)NC(=O)C4=NOC(=C4)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.